2-[2-oxo-1-(pyridin-3-ylmethyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl]-N-phenylacetamide

• IUPAC Name: 2-[2-oxo-3-(pyridin-3-ylmethyl)-1H-imidazo[1,2-a]benzimidazol-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C23H19N5O2/c29-21(25-17-8-2-1-3-9-17)13-20-22(30)27(15-16-7-6-12-24-14-16)23-26-18-10-4-5-11-19(18)28(20)23/h1-12,14,20H,13,15H2,(H,25,29)
• InChI Key: KSNIZKNUSVPPQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CC2C(=O)N(C3=NC4=CC=CC=C4N23)CC5=CN=CC=C5
• Molecular Formula: C23H19N5O2
• Molecular Weight: 397.4 g/mol

Description

2-[2-oxo-1-(pyridin-3-ylmethyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl]-N-phenylacetamide is a complex organic compound that belongs to the class of imidazo[1,2-a]benzimidazole derivatives. These compounds are known for their diverse biological activities and potential therapeutic applications. The structure of this compound includes a pyridine ring, an imidazole ring fused with a benzimidazole, and a phenylacetamide group, making it a unique and multifunctional molecule.

Preparation Methods

The synthesis of 2-[2-oxo-1-(pyridin-3-ylmethyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl]-N-phenylacetamide typically involves multiple steps. One common synthetic route starts with the acylation of 2-aminopyridines using maleic or citraconic anhydrides, followed by a Michael addition to form the imidazo[1,2-a]benzimidazole core . Industrial production methods may involve optimization of these steps to improve yield and purity, often using microwave irradiation or other advanced techniques to accelerate the reactions .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The imidazole and benzimidazole rings can be oxidized under specific conditions, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can target the carbonyl group, converting it to an alcohol.

Substitution: The aromatic rings in the structure can undergo electrophilic substitution reactions, such as nitration or halogenation, depending on the reagents and conditions used. Common reagents for these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and electrophiles like nitric acid for nitration. The major products formed depend on the specific reaction conditions and the functional groups involved.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits significant antimicrobial and antiviral activities, making it a candidate for the development of new therapeutic agents.

Medicine: It has shown promise in preclinical studies for its anticancer and anti-inflammatory properties.

Industry: The compound’s unique structure makes it useful in the development of new materials with specific properties, such as catalysts or sensors.

Mechanism of Action

The mechanism of action of 2-[2-oxo-1-(pyridin-3-ylmethyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl]-N-phenylacetamide involves its interaction with various molecular targets. The compound can bind to specific enzymes or receptors, inhibiting their activity and thereby exerting its biological effects . For example, it may inhibit key enzymes involved in cell proliferation, leading to its anticancer activity . The exact pathways and molecular targets can vary depending on the specific biological context and the functional groups present in the compound .

Comparison with Similar Compounds

Similar compounds to 2-[2-oxo-1-(pyridin-3-ylmethyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl]-N-phenylacetamide include other imidazo[1,2-a]benzimidazole derivatives and related heterocyclic compounds. These compounds often share similar biological activities but can differ in their potency, selectivity, and pharmacokinetic properties . Some examples of similar compounds include:

• 2-oxo-1-(pyrimidin-5-ylmethyl)-3-(3-(trifluoromethyl)phenyl)-1,2-dihydro-5l4-pyrido[1,2-a]pyrimidin-4-olate
• Various indole derivatives that exhibit similar antiviral and anticancer activities

The uniqueness of 2-[2-oxo-1-(pyridin-3-ylmethyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl]-N-phenylacetamide lies in its specific combination of functional groups and the resulting biological activities, making it a valuable compound for further research and development.